Neononanoic acid
Overview
Description
Neononanoic acid, also known as Nonanoic acid or Pelargonic Acid, is a naturally occurring, saturated fatty acid . It is an organic compound with the molecular formula C9H18O2 and falls under the class of medium-chain fatty acids .
Molecular Structure Analysis
Neononanoic acid has a molecular weight of 158.2380 . Its IUPAC Standard InChI isInChI=1S/C9H18O2/c1-2-3-4-5-6-7-8-9(10)11/h2-8H2,1H3,(H,10,11) . The structure is available as a 2D Mol file or as a computed 3D SD file . Physical And Chemical Properties Analysis
Nonanoic acid has a molecular weight of 158.2380 . Its density is 0.9±0.1 g/cm3, boiling point is 254.9±3.0 °C at 760 mmHg, and vapour pressure is 0.0±0.5 mmHg at 25°C . It also has an enthalpy of vaporization of 52.0±3.0 kJ/mol and a flash point of 100.0±0.0 °C .Scientific Research Applications
Chemical Research
“6,6-dimethylheptanoic acid” is a chemical compound with the molecular formula C9H18O2 . It’s a colorless, oily liquid that is slightly soluble in water but readily soluble in most organic solvents . This makes it useful in various chemical research applications, particularly those involving organic solvents.
Production of Plasticizers
“Neononanoic acid” serves as a precursor in the production of plasticizers . Plasticizers are substances added to plastics to increase their flexibility, transparency, durability, and longevity. They are used extensively in various industries, including automotive, construction, and consumer goods.
Fragrance and Flavoring Agent
Due to its pungent odor, “Neononanoic acid” is used in the manufacture of esters for artificial flavorings and fragrances . These esters are commonly used in the food and beverage industry, as well as in the production of cosmetics and personal care products.
Agriculture Industry
In the agriculture industry, “Neononanoic acid” is often used as a non-systemic insecticide, miticide, and herbicide . This means it can kill or control the population of insects, mites, and unwanted plants, respectively, without being absorbed into a plant’s tissue.
Marine and Atmospheric Chemistry
The partitioning of medium-chain fatty acid surfactants such as “Neononanoic acid” between the bulk phase and the air/water interface is of interest to a number of fields including marine and atmospheric chemistry . This allows the transfer of these species into sea spray aerosols (SSAs), which have implications for cloud formation and climate change.
Environmental Impact and Biodegradability
“Neononanoic acid” is categorized as readily biodegradable , implying it can be broken down by microorganisms in the environment relatively quickly. This characteristic reduces the long-term environmental impact of “Neononanoic acid”, especially when compared to other chemical compounds that might persist in the environment for extended periods.
Future Directions
While the future directions specifically for Neononanoic acid are not detailed in the search results, it’s worth noting that the valorization of similar compounds like lignin has gained increasing attention over the past decade . The partitioning of medium-chain fatty acid surfactants such as nonanoic acid between the bulk phase and the air/water interface is of interest to a number of fields including marine and atmospheric chemistry .
properties
IUPAC Name |
6,6-dimethylheptanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O2/c1-9(2,3)7-5-4-6-8(10)11/h4-7H2,1-3H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAOISIQFPPAFQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CCCCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50208099 |
Source
|
| Record name | Neononanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50208099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Neononanoic acid | |
CAS RN |
59354-78-8 |
Source
|
| Record name | Neononanoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059354788 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Neononanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50208099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Neononanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.056.088 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | NEONONANOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L998HB9ZEP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of neononanoic acid influence the hardness of coatings derived from its glycidyl esters?
A1: The branching structure of neononanoic acid plays a key role in determining the hardness of coatings derived from its glycidyl esters []. A higher concentration of "blocked" and "highly branched" isomers in the neononanoic acid mixture results in harder coatings []. Conversely, a lower concentration of these isomers leads to softer polymers and consequently, softer coatings [].
Q2: What are the advantages of using non-ionic additives based on allyl and vinyl ethers in aqueous pigment formulations containing neononanoic acid derivatives?
A2: Non-ionic additives based on allyl and vinyl ethers, when incorporated into aqueous pigment formulations containing neononanoic acid derivatives (like vinyl esters of neononanoic acid), can offer several advantages []:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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